Cas no 2171883-15-9 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171883-15-9
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5995803
• PubChem ID: 165831377
• Update Time: 2025-10-28

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-1H-pyrazol-1-yl}acetic acid
• 2171883-15-9
• EN300-1511679

• Inchi： 1S/C26H28N4O5/c1-26(2,24(33)29-17-13-28-30(14-17)15-23(31)32)11-12-27-25(34)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,13-14,22H,11-12,15-16H2,1-2H3,(H,27,34)(H,29,33)(H,31,32)
• InChI Key： NPHSPPFZGXNJIH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC1C=NN(CC(=O)O)C=1)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid

Comprehensive Analysis of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171883-15-9)

The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171883-15-9) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for "Fmoc-protected amino acid derivatives" and "peptide coupling reagents," highlighting the growing demand for high-purity intermediates in bioconjugation and drug development.

In recent years, the rise of targeted drug delivery systems and precision medicine has spurred interest in compounds like 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid. Its ability to facilitate the synthesis of complex peptides aligns with trends in "next-generation therapeutics" and "biocompatible materials." The compound's pyrazole-acetic acid moiety further enhances its utility in designing enzyme inhibitors and receptor modulators, topics frequently queried in academic and industrial databases.

From a synthetic chemistry perspective, the 2,2-dimethylbutanamido segment of this molecule offers steric hindrance, which is critical for controlling reaction selectivity—a hot topic in "green chemistry" and "sustainable synthesis." Laboratories optimizing microwave-assisted peptide synthesis or flow chemistry protocols often explore such structurally nuanced compounds to improve yield and reduce waste. The CAS No. 2171883-15-9 is thus a key entry in chemical catalogs for researchers investigating "high-efficiency coupling agents."

Analytical challenges associated with 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid include its characterization via HPLC-MS and NMR spectroscopy, both of which are frequently searched in conjunction with "peptide purity analysis." The compound's stability under acidic and basic conditions is another area of interest, particularly for those developing "pH-sensitive drug carriers." These attributes make it a subject of study in journals focusing on bioorganic chemistry and medicinal chemistry.

Beyond its chemical properties, the commercial availability of CAS No. 2171883-15-9 is often discussed in forums dedicated to "custom peptide synthesis" and "GMP-grade intermediates." Suppliers emphasizing "high batch-to-batch consistency" for this compound cater to the stringent requirements of preclinical and clinical research. As the demand for therapeutic peptides grows, so does the need for reliable building blocks like this Fmoc-functionalized derivative.

In summary, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-1H-pyrazol-1-yl}acetic acid represents a critical tool in modern chemical biology. Its relevance to "drug discovery pipelines," "bioconjugation techniques," and "material science" ensures its continued prominence in scientific literature and industrial applications. Researchers are encouraged to explore its potential in emerging fields such as "proteolysis-targeting chimeras (PROTACs)" and "peptide-based nanomaterials."